Cas no 1804866-11-2 (2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine
• CAS No: 1804866-11-2
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4891374
• Update Time: 2025-05-25

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-5(8(9)10)2-6(11)7(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： MHVOWUWOPDVMMU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(C)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine

Research Briefing on 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine (CAS: 1804866-11-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine derivatives as versatile scaffolds for drug discovery. Among these, 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine (CAS: 1804866-11-2) has emerged as a promising candidate due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine is characterized by the presence of an aminomethyl group, a difluoromethyl group, and an iodine atom on a pyridine ring. These functional groups contribute to its reactivity and ability to interact with biological targets. Recent studies have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The iodine atom, in particular, offers opportunities for further functionalization via cross-coupling reactions, making it a valuable intermediate in medicinal chemistry.

One of the key areas of research involving this compound is its potential application in oncology. Preliminary in vitro studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential in targeting infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against bacterial pathogens, particularly those resistant to conventional antibiotics. The difluoromethyl group was found to enhance the compound's metabolic stability, thereby improving its pharmacokinetic profile. This underscores the compound's versatility and its potential for repurposing in multiple therapeutic areas.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which employs palladium-catalyzed cross-coupling reactions to introduce the iodine atom. This method not only improves yield but also reduces the environmental impact associated with traditional synthetic approaches. Such innovations are critical for facilitating the compound's transition from the laboratory to clinical development.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its binding affinity and reduce toxicity. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-methylpyridine represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifunctional structure, combined with its demonstrated biological activity, positions it as a valuable tool for researchers. As the field continues to evolve, further studies will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.